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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propanoic acid

Cat. No.: B186468

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides essential safety and
logistical information for the proper disposal of 3-(3-Chlorophenyl)propanoic acid, ensuring
operational safety and regulatory compliance. The following procedures are based on best
practices for chlorinated organic compounds and data from closely related isomers.

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 3-(3-Chlorophenyl)propanoic acid was not
identified, data for the structurally similar isomer, 3-(4-Chlorophenyl)propionic acid, provides
critical safety information. Users should treat the 3-chloro isomer with similar precautions.

Hazard Summary for 3-(4-Chlorophenyl)propionic acid

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.
Serious Eye Damage Category 1 Causes serious eye damage.

Precautionary Statements
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Code Statement
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
280 Wear protective gloves/ eye protection/ face
protection.
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S
doctor/ physician if you feel unwell.
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols: Disposal Procedures

The proper disposal of 3-(3-Chlorophenyl)propanoic acid must be conducted in accordance
with local, state, and federal regulations. The following is a general procedural guide.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure appropriate PPE is worn. This includes, but is not limited
to:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling fine powders, a dust mask (e.g., N95) may be necessary
to avoid inhalation.

Step 2: Waste Collection
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e Segregation: Do not mix 3-(3-Chlorophenyl)propanoic acid waste with other waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office. It should be collected in a dedicated, properly labeled waste container.

o Container: Use a clearly labeled, sealable, and chemically compatible container for solid
waste. The container should be marked "Hazardous Waste" and include the full chemical
name: "3-(3-Chlorophenyl)propanoic acid".

o Spill Management: In case of a spill, avoid generating dust.[1] Sweep up the solid material
using spark-proof tools and place it into the designated hazardous waste container.[2]
Ensure the area is well-ventilated.[2][3]

Step 3: Storage Pending Disposal

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2][3]

e The storage area should be a designated hazardous waste accumulation site.
Step 4: Final Disposal

o Professional Disposal: The ultimate disposal of 3-(3-Chlorophenyl)propanoic acid must be
handled by a licensed hazardous waste disposal company.[1] Do not attempt to dispose of
this chemical down the drain or in regular trash.[2][3]

o Documentation: Maintain accurate records of the amount of waste generated and its
disposal date.

e Regulatory Compliance: Always consult your institution's EHS department to ensure full
compliance with all applicable regulations.[1][2] The disposal method should be in
accordance with appropriate laws and regulations.[2]

Mandatory Visualization

The following diagram illustrates the decision-making and workflow process for the proper
disposal of 3-(3-Chlorophenyl)propanoic acid.
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Figure 1: Disposal Workflow for 3-(3-Chlorophenyl)propanoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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